3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-one

• IUPAC Name: 3-ethyl-2-(1-phenylpropan-2-ylimino)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H18N2OS/c1-3-16-13(17)10-18-14(16)15-11(2)9-12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3
• InChI Key: BNLAJLJVTJJWBR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CSC1=NC(C)CC2=CC=CC=C2
• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol

Description

3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-one, also known as thiazolidinone, is a heterocyclic compound with potential applications in scientific research. It is synthesized through a multi-step process involving the reaction of an amine and a thioester, followed by cyclization. Thiazolidinone has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of 3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-onene is not fully understood, but it is believed to involve the inhibition of enzymes involved in inflammation and cancer progression. Thiazolidinone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. It has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
Thiazolidinone has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. Thiazolidinone has also been shown to have anti-microbial activity against a range of bacterial and fungal species.

Advantages and Limitations for Lab Experiments

Thiazolidinone has several potential advantages for laboratory experiments. It is relatively easy to synthesize, and can be modified to produce analogs with different properties. Thiazolidinone also has potential as a drug delivery system, due to its ability to form complexes with metal ions and other molecules. However, 3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-onene has some limitations for laboratory experiments. It is relatively unstable, and can decompose under certain conditions. Thiazolidinone can also be difficult to purify, due to its tendency to form complexes with metal ions.

Future Directions

There are several potential future directions for research on 3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-onene. One area of interest is the development of 3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-onene analogs with enhanced anti-inflammatory, anti-cancer, and anti-microbial activity. Another area of interest is the use of 3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-onene as a drug delivery system, particularly for the targeted delivery of anti-cancer drugs. Additionally, further research is needed to fully understand the mechanism of action of 3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-onene, and to identify potential side effects and toxicity.

Synthesis Methods

Thiazolidinone can be synthesized through a multi-step process involving the reaction of an amine and a thioester, followed by cyclization. The first step involves the reaction of an amine, such as 2-phenylethylamine, with a thioester, such as ethyl 2-bromoacetate, to form an intermediate amide. This intermediate is then treated with sodium hydride, followed by heating, to form the 3-ethyl-2-[(1-methyl-2-phenylethyl)imino]-1,3-thiazolidin-4-onene ring.

Scientific Research Applications

Thiazolidinone has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-microbial agent. Thiazolidinone has also been studied for its potential as a drug delivery system, due to its ability to form complexes with metal ions and other molecules.